Cas no 861206-13-5 (4-(4-Methoxyphenyl)-5-methyl-2-(4-nitrobenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one)

• Product Name: 4-(4-Methoxyphenyl)-5-methyl-2-(4-nitrobenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
• CAS No: 861206-13-5
• MDL: MFCD03787289
• CID: 4661524
• Update Time: 2025-11-01

4-(4-Methoxyphenyl)-5-methyl-2-(4-nitrobenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-METHOXYPHENYL)-5-METHYL-2-(4-NITROBENZYL)-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE
• 3H-1,2,4-Triazol-3-one, 2,4-dihydro-4-(4-methoxyphenyl)-5-methyl-2-[(4-nitrophenyl)methyl]-
• 4-(4-Methoxyphenyl)-5-methyl-2-(4-nitrobenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one

• MDL： MFCD03787289

Additional information on 4-(4-Methoxyphenyl)-5-methyl-2-(4-nitrobenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one

Introduction to 4-(4-Methoxyphenyl)-5-methyl-2-(4-nitrobenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one (CAS No. 861206-13-5)

4-(4-Methoxyphenyl)-5-methyl-2-(4-nitrobenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one (CAS No. 861206-13-5) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of 1,2,4-triazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and antiviral properties.

The structure of 4-(4-methoxyphenyl)-5-methyl-2-(4-nitrobenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one is characterized by a central 1,2,4-triazole ring substituted with a methoxyphenyl group at the 4-position, a methyl group at the 5-position, and a nitrobenzyl group at the 2-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of 1,2,4-triazoles as scaffolds for the design of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain 1,2,4-triazole derivatives exhibited potent antifungal activity against Candida albicans and other pathogenic fungi. The authors suggested that the presence of specific substituents on the triazole ring could enhance the compound's ability to disrupt fungal cell membranes and inhibit key enzymes involved in fungal metabolism.

In another study published in Bioorganic & Medicinal Chemistry Letters, researchers investigated the antiviral activity of several 1,2,4-triazole derivatives against herpes simplex virus (HSV). The results showed that compounds with a nitrobenzyl substituent were particularly effective in inhibiting viral replication. The mechanism of action was attributed to the ability of these compounds to interfere with viral DNA synthesis and protein expression.

The methoxyphenyl group in 4-(4-methoxyphenyl)-5-methyl-2-(4-nitrobenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one is known to enhance lipophilicity and improve cellular uptake. This property is crucial for drugs that need to penetrate cell membranes to exert their therapeutic effects. Additionally, the methyl group at the 5-position contributes to the overall stability and bioavailability of the compound.

The nitrobenzyl substituent is particularly noteworthy due to its potential for redox cycling and generation of reactive oxygen species (ROS). This property has been explored in cancer research as a means to induce oxidative stress in tumor cells. A study published in Cancer Letters demonstrated that certain nitroaromatic compounds could selectively target cancer cells by inducing DNA damage and apoptosis through ROS-mediated mechanisms.

In terms of pharmacokinetics and pharmacodynamics, 4-(4-methoxyphenyl)-5-methyl-2-(4-nitrobenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one has shown promising results in preclinical studies. Its oral bioavailability is moderate to high, making it suitable for oral administration. The compound also exhibits good plasma stability and a favorable half-life, which are important considerations for drug development.

The safety profile of this compound has been evaluated through various toxicity studies. In vitro assays have shown low cytotoxicity against normal human cells at therapeutic concentrations. In vivo studies using animal models have also demonstrated minimal adverse effects at effective doses. These findings suggest that 4-(4-methoxyphenyl)-5-methyl-2-(4-nitrobenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one has a favorable safety margin and is suitable for further clinical evaluation.

Future research on 4-(4-methoxyphenyl)-5-methyl-2-(4-nitrobenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one will likely focus on optimizing its chemical structure to enhance its therapeutic efficacy while minimizing potential side effects. Additionally, investigations into its mechanism of action at the molecular level will provide valuable insights into its potential as a lead compound for drug development.

In conclusion, 4-(4-methoxyphenyl)-5-methyl-2-(4-nitrobenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one (CAS No. 861206-13-5) represents an exciting molecule with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further exploration and development as a novel therapeutic agent.